Cas no 1805428-01-6 (3-(Difluoromethyl)-4-iodo-2-nitropyridine-5-carboxamide)

• Product Name: 3-(Difluoromethyl)-4-iodo-2-nitropyridine-5-carboxamide
• CAS No: 1805428-01-6
• MF: C₇H₄F₂IN₃O₃
• MW: 343.026240348816
• CID: 4804431
• Update Time: 2025-10-21

3-(Difluoromethyl)-4-iodo-2-nitropyridine-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-4-iodo-2-nitropyridine-5-carboxamide

• Inchi： 1S/C7H4F2IN3O3/c8-5(9)3-4(10)2(6(11)14)1-12-7(3)13(15)16/h1,5H,(H2,11,14)
• InChI Key： QQWHMVOIPJZZPE-UHFFFAOYSA-N
• SMILES： IC1C(C(N)=O)=CN=C(C=1C(F)F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 299
• XLogP3: 1.2
• Topological Polar Surface Area: 102

Additional information on 3-(Difluoromethyl)-4-iodo-2-nitropyridine-5-carboxamide

Introduction to 3-(Difluoromethyl)-4-iodo-2-nitropyridine-5-carboxamide (CAS No. 1805428-01-6)

3-(Difluoromethyl)-4-iodo-2-nitropyridine-5-carboxamide is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. With the CAS number 1805428-01-6, this compound serves as a crucial intermediate in the synthesis of various biologically active molecules. Its unique structural features, including the presence of a difluoromethyl group, an iodo substituent, and a nitro group on a pyridine core, make it a versatile building block for drug discovery and material science applications.

The difluoromethyl group is particularly noteworthy due to its ability to enhance metabolic stability and binding affinity in drug molecules. This moiety is frequently incorporated into active pharmaceutical ingredients (APIs) to improve their pharmacokinetic properties. The iodo substituent, on the other hand, provides a handle for further functionalization via cross-coupling reactions, such as Suzuki or Stille couplings, which are essential for constructing complex molecular architectures. The nitropyridine-5-carboxamide backbone contributes to the compound's overall reactivity and compatibility with various synthetic protocols.

In recent years, the demand for novel heterocyclic compounds has surged, driven by their potential applications in medicinal chemistry. 3-(Difluoromethyl)-4-iodo-2-nitropyridine-5-carboxamide has emerged as a valuable precursor in the development of small-molecule inhibitors targeting various biological pathways. For instance, studies have demonstrated its utility in generating derivatives with anti-inflammatory, anticancer, and antimicrobial properties. The compound's structural motifs are often leveraged to modulate receptor interactions, leading to the discovery of next-generation therapeutics.

One of the most compelling aspects of this compound is its role in the synthesis of kinase inhibitors. Kinases are enzymes that play a pivotal role in cell signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer. By incorporating the difluoromethyl and iodo groups strategically into a pyridine scaffold, researchers can fine-tune the binding affinity and selectivity of kinase inhibitors. This approach has led to several promising candidates entering preclinical development pipelines.

The nitro group in 3-(Difluoromethyl)-4-iodo-2-nitropyridine-5-carboxamide also serves as a versatile functional handle for further chemical manipulation. Reduction of the nitro group can yield an amine derivative, which can then be coupled with carboxylic acids or aldehydes via amide or ester bond formation. This transformation is particularly useful in constructing peptidomimetics and other bioactive molecules that require precise control over stereochemistry and solubility.

Advances in synthetic methodologies have further enhanced the accessibility of this compound. Modern techniques such as flow chemistry and microwave-assisted synthesis have enabled rapid and scalable production of 3-(Difluoromethyl)-4-iodo-2-nitropyridine-5-carboxamide, making it more readily available for industrial applications. These innovations have democratized access to key intermediates like this one, fostering collaboration between academic researchers and pharmaceutical companies.

The agrochemical sector has also benefited from the versatility of this compound. Pyridine derivatives are widely used in crop protection agents due to their ability to interact with biological targets in pests and weeds. By modifying the core structure of 3-(Difluoromethyl)-4-iodo-2-nitropyridine-5-carboxamide, chemists can develop novel herbicides and insecticides with improved efficacy and environmental safety profiles.

In conclusion, 3-(Difluoromethyl)-4-iodo-2-nitropyridine-5-carboxamide (CAS No. 1805428-01-6) represents a cornerstone in modern synthetic chemistry. Its unique combination of functional groups makes it an indispensable tool for drug discovery and material science applications. As research continues to uncover new biological targets and synthetic strategies, this compound will undoubtedly remain at the forefront of innovation in the chemical industry.